Cas no 1403566-40-4 (2-Isopropyl-5-(2-methoxy-ethyl)-pyrimidin-4-ol)

• Product Name: 2-Isopropyl-5-(2-methoxy-ethyl)-pyrimidin-4-ol
• CAS No: 1403566-40-4
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5179744
• Update Time: 2025-10-12

2-Isopropyl-5-(2-methoxy-ethyl)-pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-5-(2-methoxy-ethyl)-pyrimidin-4-ol
• 4(3H)-Pyrimidinone, 5-(2-methoxyethyl)-2-(1-methylethyl)-

• Inchi： 1S/C10H16N2O2/c1-7(2)9-11-6-8(4-5-14-3)10(13)12-9/h6-7H,4-5H2,1-3H3,(H,11,12,13)
• InChI Key： XFRQQRFCECQMIT-UHFFFAOYSA-N
• SMILES： C1(C(C)C)=NC=C(CCOC)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-Isopropyl-5-(2-methoxy-ethyl)-pyrimidin-4-ol

Comprehensive Overview of 2-Isopropyl-5-(2-methoxy-ethyl)-pyrimidin-4-ol (CAS No. 1403566-40-4)

2-Isopropyl-5-(2-methoxy-ethyl)-pyrimidin-4-ol (CAS No. 1403566-40-4) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its IUPAC name or CAS registry number, is a key intermediate in the synthesis of bioactive molecules. Its molecular framework, featuring a pyrimidine core with isopropyl and methoxy-ethyl substituents, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 2-Isopropyl-5-(2-methoxy-ethyl)-pyrimidin-4-ol has surged, driven by their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential to modulate enzyme activity, a topic frequently searched in AI-driven drug design platforms. The compound's solubility and stability under physiological conditions further enhance its applicability in high-throughput screening assays, aligning with trends in precision medicine.

The synthesis of 2-Isopropyl-5-(2-methoxy-ethyl)-pyrimidin-4-ol typically involves multi-step organic reactions, including condensation and substitution processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity, a critical factor for pharmaceutical intermediates. Industry professionals often search for synthetic protocols and scaling-up methods for this compound, reflecting its commercial relevance.

From an SEO perspective, queries such as "buy 2-Isopropyl-5-(2-methoxy-ethyl)-pyrimidin-4-ol" or "CAS 1403566-40-4 suppliers" highlight its market demand. Environmental and regulatory concerns have also spurred interest in green chemistry approaches for its production, a niche yet growing area in academic publications. The compound's patent landscape reveals its utility in crop protection formulations, linking it to sustainable agriculture trends.

In conclusion, 2-Isopropyl-5-(2-methoxy-ethyl)-pyrimidin-4-ol exemplifies the intersection of chemical innovation and industrial application. Its structure-activity relationships continue to inspire research in medicinal chemistry, while its commercial availability ensures its place in the global chemical market. As AI-assisted molecular modeling advances, this compound's role in hit-to-lead optimization is poised to expand further.